Cas no 2034487-71-1 (N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2034487-71-1
• MF: C₁₇H₁₃F₃N₂O₃S₂
• MW: 414.42193198204
• CID: 5353101
• Update Time: 2025-05-25

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide
• N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-4-(trifluoromethoxy)benzenesulfonamide
• N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C17H13F3N2O3S2/c18-17(19,20)25-14-3-5-15(6-4-14)27(23,24)22-10-12-8-13(11-21-9-12)16-2-1-7-26-16/h1-9,11,22H,10H2
• InChI Key： CORQOWWCQQDBOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC1C=NC=C(C2=CC=CS2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 575
• XLogP3: 3.8
• Topological Polar Surface Area: 105

Additional information on N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

N-{[5-(Thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

The compound N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide, with CAS No. 2034487-71-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiophene ring, a pyridine moiety, and a trifluoromethoxy group. These elements contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.

Recent studies have highlighted the importance of thiophene-containing compounds in modulating biological systems. The thiophene ring in this molecule is particularly notable for its ability to enhance the compound's stability and bioavailability. Additionally, the pyridine moiety plays a critical role in optimizing the molecule's electronic properties, making it an attractive candidate for various therapeutic interventions. The trifluoromethoxy group further enhances the compound's pharmacokinetic profile by improving its solubility and absorption characteristics.

One of the most promising aspects of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide is its potential as an anti-cancer agent. Recent research has demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. Its ability to selectively target cancer cells while sparing healthy tissue makes it a compelling candidate for further investigation in oncology.

Moreover, this compound has shown potential in the treatment of inflammatory diseases. Studies have revealed that it possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit key inflammatory pathways such as NF-kB and COX-2. These findings underscore its potential as a novel therapeutic agent for conditions such as arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide involves a multi-step process that combines advanced organic synthesis techniques. The use of palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and selectivity during the synthesis process. This approach not only ensures the production of high-quality material but also facilitates scalability for potential large-scale manufacturing.

In terms of pharmacokinetics, this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility in aqueous media and efficient metabolic profile make it an ideal candidate for oral administration. Furthermore, preclinical studies have shown that it exhibits minimal toxicity at therapeutic doses, which is a critical factor for its translation into clinical practice.

Looking ahead, N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide holds immense promise for advancing drug development in several therapeutic areas. Its unique combination of structural features and biological activities positions it as a valuable tool for addressing unmet medical needs in oncology, inflammation, and beyond. As research continues to unfold, this compound is expected to play a pivotal role in shaping the future of medicinal chemistry and personalized medicine.